Piperidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-17-(1-oxobutoxy)-2-(1-piperidinyl)androstan-16-yl)-1-(2-propenyl)-, bromide
Overview
Description
Piperidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-17-(1-oxobutoxy)-2-(1-piperidinyl)androstan-16-yl)-1-(2-propenyl)-, bromide, also known as Piperidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-17-(1-oxobutoxy)-2-(1-piperidinyl)androstan-16-yl)-1-(2-propenyl)-, bromide, is a useful research compound. Its molecular formula is C38H63BrN2O4 and its molecular weight is 691.8 g/mol. The purity is usually 95%.
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properties
CAS RN |
120592-89-4 |
|---|---|
Product Name |
Piperidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-17-(1-oxobutoxy)-2-(1-piperidinyl)androstan-16-yl)-1-(2-propenyl)-, bromide |
Molecular Formula |
C38H63BrN2O4 |
Molecular Weight |
691.8 g/mol |
IUPAC Name |
[(2S,3S,5S,10S,13S,16S,17R)-3-acetyloxy-10,13-dimethyl-2-piperidin-1-yl-16-(1-prop-2-enylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] butanoate;bromide |
InChI |
InChI=1S/C38H63N2O4.BrH/c1-6-14-35(42)44-36-33(40(21-7-2)22-12-9-13-23-40)25-31-29-16-15-28-24-34(43-27(3)41)32(39-19-10-8-11-20-39)26-38(28,5)30(29)17-18-37(31,36)4;/h7,28-34,36H,2,6,8-26H2,1,3-5H3;1H/q+1;/p-1/t28-,29?,30?,31?,32-,33-,34-,36-,37-,38-;/m0./s1 |
InChI Key |
ZJTBGJDGVYKEHQ-NKRSKPSUSA-M |
Isomeric SMILES |
CCCC(=O)O[C@H]1[C@H](CC2[C@@]1(CCC3C2CC[C@@H]4[C@@]3(C[C@@H]([C@H](C4)OC(=O)C)N5CCCCC5)C)C)[N+]6(CCCCC6)CC=C.[Br-] |
SMILES |
CCCC(=O)OC1C(CC2C1(CCC3C2CCC4C3(CC(C(C4)OC(=O)C)N5CCCCC5)C)C)[N+]6(CCCCC6)CC=C.[Br-] |
Canonical SMILES |
CCCC(=O)OC1C(CC2C1(CCC3C2CCC4C3(CC(C(C4)OC(=O)C)N5CCCCC5)C)C)[N+]6(CCCCC6)CC=C.[Br-] |
synonyms |
1-(3-acetyloxy-17-(1-oxobutoxy)-2-(1-piperdinyl)androstan-16-yl)-1-(2-propenyl)piperidine Org 7617 Org-7617 |
Origin of Product |
United States |
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